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Compound of Interest

Compound Name: Dikar

Cat. No.: B1239507

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the fungicide Dikar and its primary active
ingredient, mancozeb, in the control of the pathogenic fungus Fusarium oxysporum. Fusarium
oxysporum is a soil-borne pathogen responsible for Fusarium wilt, a devastating disease
affecting a wide range of agricultural crops. Understanding the efficacy and mechanisms of
action of different fungicidal agents is crucial for developing effective disease management
strategies.

Executive Summary

Dikar, a discontinued fungicide, was a combination of mancozeb (72%) and dinocap (4.7%).
Given that mancozeb is the principal active ingredient, the efficacy of Dikar is largely
attributable to mancozeb's properties. Mancozeb is a broad-spectrum, multi-site contact
fungicide with proven high efficacy against Fusarium oxysporum. Dinocap, the other active
ingredient in Dikar, is a contact fungicide that acts as an uncoupler of oxidative
phosphorylation and has demonstrated some, albeit comparatively moderate, inhibitory effects
on Fusarium oxysporum.

This guide synthesizes available experimental data to compare the performance of these
fungicidal components. In numerous in-vitro studies, mancozeb, particularly in combination with
other fungicides like carbendazim, has demonstrated excellent control of Fusarium oxysporum,
often achieving complete inhibition of mycelial growth.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1239507?utm_src=pdf-interest
https://www.benchchem.com/product/b1239507?utm_src=pdf-body
https://www.benchchem.com/product/b1239507?utm_src=pdf-body
https://www.benchchem.com/product/b1239507?utm_src=pdf-body
https://www.benchchem.com/product/b1239507?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative
Check Availability & Pricing

Data Presentation: In-Vitro Efficacy Against
Fusarium oxysporum

The following table summarizes the quantitative data from various studies on the mycelial

growth inhibition of Fusarium oxysporum by mancozeb and dinocap.
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. . Mycelial
Fungicide/Acti . Fungal
. Concentration Growth . Reference
ve Ingredient o Species
Inhibition (%)
Fusarium
Mancozeb 1000 ppm 74.50% oxysporum f. sp. [1]
ciceri
Not specified, but  Fusarium
1500 ppm higher than 1000  oxysporum f. sp. [1]
ppm ciceri
Not specified, but  Fusarium
2000 ppm higher than 1500  oxysporum f. sp. [1]
ppm ciceri
Fusarium
Mancozeb 75%
WP 0.20% 50.19% oxysporum f. sp. [2]
capsici
Carbendazim _
Fusarium
1% 500 100% f [31[4]
m ) oxysporum f. sp.
Mancozeb 63% PP g p P
capsici
WP
Fusarium
1000 ppm 100% oxysporum f. sp. [31[4]
capsici
Fusarium
0.20% 93.72% oxysporum f. sp. [2]
capsici
Fusarium
Dinocap 48% EC  Not specified 70.44% oxysporum f. sp.

lycopersici

Experimental Protocols
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The data presented in this guide are primarily from in-vitro studies employing the poisoned food
technique. This standard method is used to evaluate the efficacy of fungicides against mycelial
growth.

General Protocol for Poisoned Food Technique:

e Preparation of Fungicide Stock Solution: A stock solution of the test fungicide is prepared by
dissolving a known amount in a sterile solvent (commonly sterile distilled water).

» Poisoned Medium Preparation: A sterile, molten Potato Dextrose Agar (PDA) medium is
prepared. The fungicide stock solution is added to the molten PDA at desired concentrations
(e.g., 100, 500, 1000 ppm). The medium is then thoroughly mixed and poured into sterile
Petri plates.

 Inoculation: A mycelial disc (typically 5 mm in diameter) is taken from the periphery of a 7-
day-old pure culture of Fusarium oxysporum. This disc is aseptically placed at the center of
the solidified poisoned PDA medium in the Petri plates.

o Control: A control set is maintained where the mycelial disc is placed on PDA medium
without any fungicide.

¢ Incubation: The inoculated Petri plates are incubated at a controlled temperature (typically 25
+ 2°C) for a specified period (usually 7 days or until the mycelial growth in the control plate
covers the entire plate).

o Data Collection: The radial mycelial growth of the fungus is measured in millimeters.

o Calculation of Mycelial Growth Inhibition: The percentage of mycelial growth inhibition is
calculated using the following formula:

% Inhibition = ((C - T) / C) * 100
Where:
o C = Average mycelial growth in the control plate (mm)

o T = Average mycelial growth in the treated plate (mm)
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Mechanisms of Action and Signaling Pathways
Mancozeb: Multi-Site Inhibitor

Mancozeb is classified as a multi-site contact fungicide, which means it disrupts multiple
metabolic processes within the fungal cell. This multi-site action makes it difficult for fungi to
develop resistance. The primary mechanism of mancozeb involves the inactivation of essential
enzymes by binding to their sulfhydryl (-SH) groups.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1239507?utm_src=pdf-body-img
https://www.benchchem.com/product/b1239507?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

References

e 1. thepharmajournal.com [thepharmajournal.com]
o 2. researchgate.net [researchgate.net]
» 3. Uncouplers of oxidative phosphorylation - PMC [pmc.ncbi.nim.nih.gov]

e 4. Phylogenomics of the oxidative phosphorylation in fungi reveals extensive gene
duplication followed by functional divergence - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Dikar vs. Mancozeb in the Control of Fusarium
oxysporum: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1239507#dikar-versus-mancozeb-in-controlling-
fusarium-oxysporum]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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